Cas no 2172430-05-4 ({7,7-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl chloride)

• Product Name: {7,7-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl chloride
• CAS No: 2172430-05-4
• MF: C₁₂H₂₁ClO₃S
• MW: 280.811342000961
• CID: 6410183
• PubChem ID: 165528390
• Update Time: 2025-05-22

{7,7-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {7,7-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl chloride
• 2172430-05-4
• EN300-1478819
• {7,7-dimethyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride

• Inchi： 1S/C12H21ClO3S/c1-11(2)4-3-5-12(9-11)6-7-16-10(12)8-17(13,14)15/h10H,3-9H2,1-2H3
• InChI Key： PWGAGLDAWHLJMQ-UHFFFAOYSA-N
• SMILES： ClS(CC1C2(CCO1)CCCC(C)(C)C2)(=O)=O

Computed Properties

• Exact Mass: 280.0899934g/mol
• Monoisotopic Mass: 280.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Additional information on {7,7-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl chloride

{7,7-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl chloride: A Comprehensive Overview

The compound {7,7-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl chloride, with CAS number 2172430-05-4, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique spirocyclic structure, which combines a 2-oxaspiro[4.5]decan system with a methanesulfonyl chloride functional group. The spirocyclic framework is characterized by a bridgehead atom (in this case, oxygen) connecting two rings of different sizes—specifically, a four-membered and a five-membered ring. This structural arrangement imparts distinctive chemical and physical properties to the compound, making it a valuable tool in various research and industrial applications.

The methanesulfonyl chloride group attached to the spirocyclic core introduces additional reactivity and functionality to the molecule. Methanesulfonyl chlorides are well-known for their ability to act as electrophilic sulfonating agents, facilitating the introduction of sulfonic acid groups into organic molecules. In the case of {7,7-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl chloride, this functional group enables the compound to participate in a wide range of nucleophilic substitution reactions. Recent studies have highlighted its utility in the synthesis of bioactive compounds and advanced materials, where precise control over molecular architecture is crucial.

One of the most intriguing aspects of this compound is its potential for stereochemical manipulation. The spirocyclic structure inherently possesses axial chirality due to the rigid nature of the fused rings. This property has been exploited in asymmetric synthesis protocols, where enantioselective formation of complex molecular architectures is desired. Researchers have demonstrated that {7,7-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl chloride can serve as a chiral auxiliary or a building block for constructing helical molecules with defined stereochemistry.

From an applications standpoint, this compound has found utility in the development of advanced polymers and self-healing materials. The combination of its spirocyclic framework and reactive methanesulfonyl chloride group allows for the creation of cross-linked networks with exceptional mechanical properties. Recent advancements in click chemistry have further expanded its applicability, enabling rapid and efficient assembly of supramolecular systems.

In terms of synthesis, {7,7-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl chloride can be prepared via a variety of methods, including ring-closing metathesis and oxidative coupling reactions. These methods leverage the inherent reactivity of sulfur-based functional groups and the versatility of transition metal catalysts to achieve high yields and excellent stereocontrol. Ongoing research is focused on optimizing these synthetic pathways to enhance scalability and reduce environmental impact.

The unique combination of structural features in {7,7-dimethyl-2 oxaspiro4 5decan 1 ylmethanesulfonyl chloride makes it an invaluable tool for chemists working at the forefront of molecular design. Its ability to participate in diverse chemical transformations while maintaining structural integrity underscores its importance in contemporary chemical research.